etoxadrol-2-isothiocyanate
etoxadrol-2-isothiocyanate
Brand Name:
Vulcanchem
CAS No.:
117994-64-6
VCID:
VC0052231
InChI:
InChI=1S/C17H22N2O2S/c1-2-17(13-6-5-7-14(10-13)19-12-22)20-11-16(21-17)15-8-3-4-9-18-15/h5-7,10,15-16,18H,2-4,8-9,11H2,1H3/t15-,16+,17-/m1/s1
SMILES:
CCC1(OCC(O1)C2CCCCN2)C3=CC(=CC=C3)N=C=S
Molecular Formula:
C17H22N2O2S
Molecular Weight:
318.435
etoxadrol-2-isothiocyanate
CAS No.: 117994-64-6
Main Products
VCID: VC0052231
Molecular Formula: C17H22N2O2S
Molecular Weight: 318.435
| CAS No. | 117994-64-6 |
|---|---|
| Product Name | etoxadrol-2-isothiocyanate |
| Molecular Formula | C17H22N2O2S |
| Molecular Weight | 318.435 |
| IUPAC Name | (2R)-2-[(2R,4R)-2-ethyl-2-(3-isothiocyanatophenyl)-1,3-dioxolan-4-yl]piperidine |
| Standard InChI | InChI=1S/C17H22N2O2S/c1-2-17(13-6-5-7-14(10-13)19-12-22)20-11-16(21-17)15-8-3-4-9-18-15/h5-7,10,15-16,18H,2-4,8-9,11H2,1H3/t15-,16+,17-/m1/s1 |
| Standard InChIKey | YLEFFVJJULTPHH-IXDOHACOSA-N |
| SMILES | CCC1(OCC(O1)C2CCCCN2)C3=CC(=CC=C3)N=C=S |
| Synonyms | etoxadrol-2-isothiocyanate |
| Last Modified | Aug 20 2021 |
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